Cas no 2098110-23-5 (Tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• CAS No: 2098110-23-5
• MF: C₁₃H₂₃N₅O₂
• MW: 281.354022264481
• CID: 5041052
• Update Time: 2023-08-25

Tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• tert-butyl 3-[4-(aminomethyl)triazol-1-yl]piperidine-1-carboxylate
• Tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H23N5O2/c1-13(2,3)20-12(19)17-6-4-5-11(9-17)18-8-10(7-14)15-16-18/h8,11H,4-7,9,14H2,1-3H3
• InChI Key： LVFGRRVZZXIYBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C=C(CN)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: -0.1
• Topological Polar Surface Area: 86.3